1-{[1-(2-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazol-4-yl]carbonyl}indoline
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a fluorophenyl group, a pyridinyl group, a 1H-1,2,3-triazolyl group, and a carbonyl group attached to an indoline . It’s part of a class of compounds known as phenylpyridines .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The indole nucleus is a key component of this compound, which is known for its stability and ability to bind to a wide variety of enzymes and receptors .Scientific Research Applications
- Indole derivatives, including the compound , have shown promise as potential anticancer agents. Researchers investigate their ability to inhibit cancer cell growth, induce apoptosis (programmed cell death), and interfere with tumor progression .
- The compound’s triazole and indole moieties contribute to its antimicrobial properties. Studies explore its effectiveness against bacteria, fungi, and other pathogens. Understanding its mechanism of action could lead to novel antimicrobial therapies .
- Indole derivatives often exhibit anti-inflammatory activity. Researchers study their impact on inflammatory pathways, cytokine production, and immune responses. The compound may hold promise for managing inflammatory disorders .
- The indole scaffold has attracted interest in neuroprotection. Investigations focus on its ability to enhance neuronal survival, modulate neurotransmitter systems, and mitigate neurodegenerative processes .
- Researchers explore the compound’s interactions with biological targets. Computational studies and molecular docking analyses help identify potential binding sites and guide drug design efforts. The goal is to develop targeted therapies based on its structure .
- Given the importance of indoles, researchers continually seek efficient synthetic routes. Investigating novel methods for constructing this moiety, including the compound , contributes to the chemical community’s knowledge base .
Anticancer Properties
Antimicrobial Activity
Anti-inflammatory Effects
Neuroprotective Potential
Chemical Biology and Drug Design
Synthetic Methodology Development
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The interaction often involves the compound binding to the target receptor, which can lead to changes in the receptor’s activity and subsequently influence various biological processes .
Biochemical Pathways
Indole derivatives are known to influence a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The pharmacokinetic properties of indole derivatives can vary widely, influencing their bioavailability .
Result of Action
Given the broad range of biological activities associated with indole derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that factors such as pH, temperature, and the presence of other molecules can often influence the action of indole derivatives .
properties
IUPAC Name |
2,3-dihydroindol-1-yl-[1-(2-fluorophenyl)-5-pyridin-2-yltriazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN5O/c23-16-8-2-4-11-19(16)28-21(17-9-5-6-13-24-17)20(25-26-28)22(29)27-14-12-15-7-1-3-10-18(15)27/h1-11,13H,12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZWMHIOTVVSPGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)C3=C(N(N=N3)C4=CC=CC=C4F)C5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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